Cas no 303146-26-1 (5-ACETYL-2-(ETHYLSULFANYL)-6-METHYLNICOTINONITRILE)

• Product Name: 5-ACETYL-2-(ETHYLSULFANYL)-6-METHYLNICOTINONITRILE
• CAS No: 303146-26-1
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• MDL: MFCD00793172
• CID: 5224064
• Update Time: 2026-03-07

5-ACETYL-2-(ETHYLSULFANYL)-6-METHYLNICOTINONITRILE Chemical and Physical Properties

Names and Identifiers

• 5-ACETYL-2-(ETHYLSULFANYL)-6-METHYLNICOTINONITRILE
• 5-acetyl-2-(ethylsulfanyl)-6-methylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 5-acetyl-2-(ethylthio)-6-methyl-

• MDL： MFCD00793172
• Inchi： 1S/C11H12N2OS/c1-4-15-11-9(6-12)5-10(8(3)14)7(2)13-11/h5H,4H2,1-3H3
• InChI Key： NDUMCAMPHFJCJR-UHFFFAOYSA-N
• SMILES： C1(SCC)=NC(C)=C(C(C)=O)C=C1C#N

Additional information on 5-ACETYL-2-(ETHYLSULFANYL)-6-METHYLNICOTINONITRILE

Comprehensive Analysis of 5-ACETYL-2-(ETHYLSULFANYL)-6-METHYLNICOTINONITRILE (CAS No. 303146-26-1)

5-ACETYL-2-(ETHYLSULFANYL)-6-METHYLNICOTINONITRILE (CAS No. 303146-26-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique nicotinonitrile core, is often explored for its potential applications in drug discovery and material science. The presence of functional groups such as acetyl, ethylsulfanyl, and methyl enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 5-ACETYL-2-(ETHYLSULFANYL)-6-METHYLNICOTINONITRILE has surged due to its relevance in addressing modern challenges such as sustainable agriculture and precision medicine. Researchers are particularly interested in its role as a building block for designing novel heterocyclic compounds, which are pivotal in developing next-generation therapeutics. Its structural features align with the growing trend of green chemistry, as it can be synthesized using eco-friendly protocols, reducing environmental impact.

The compound's CAS No. 303146-26-1 serves as a critical identifier in global chemical databases, ensuring accurate tracking and regulatory compliance. Laboratories and industries frequently search for this CAS number to access safety data sheets (SDS) and technical specifications. Additionally, the ethylsulfanyl moiety in its structure has been linked to enhanced bioavailability in drug candidates, a topic of high interest in pharmacokinetic studies.

From an industrial perspective, 5-ACETYL-2-(ETHYLSULFANYL)-6-METHYLNICOTINONITRILE is often discussed in the context of high-throughput screening (HTS) and combinatorial chemistry. These techniques are essential for accelerating the discovery of bioactive molecules, particularly in the fight against antibiotic resistance and chronic diseases. The compound's nitrile group further expands its utility, enabling reactions such as hydrolysis and reduction to yield diverse derivatives.

Another area of interest is the compound's potential role in crop protection. With the increasing focus on sustainable farming practices, agrochemical researchers are investigating its derivatives as eco-friendly pesticide alternatives. The methylnicotinonitrile scaffold has shown promise in modulating plant defense mechanisms, offering a pathway to reduce reliance on traditional chemical pesticides.

In the realm of material science, 5-ACETYL-2-(ETHYLSULFANYL)-6-METHYLNICOTINONITRILE is being explored for its electronic properties. Its conjugated system and functional groups make it a candidate for developing organic semiconductors and photovoltaic materials. This aligns with the global push for renewable energy solutions and advanced electronic devices.

For researchers and manufacturers, understanding the synthetic pathways of this compound is crucial. Optimized protocols involving catalytic reactions and solvent-free conditions are gaining traction, reflecting the industry's shift toward sustainable practices. The compound's stability under various conditions also makes it a reliable choice for long-term storage and transportation.

In conclusion, 5-ACETYL-2-(ETHYLSULFANYL)-6-METHYLNICOTINONITRILE (CAS No. 303146-26-1) represents a multifaceted compound with broad applications across pharmaceuticals, agriculture, and materials science. Its unique structure and reactivity continue to inspire innovation, addressing some of the most pressing challenges in modern science and industry.